3-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)piperidine hydrochloride

• IUPAC Name: 3-(5,6,7,8-tetrahydronaphthalen-1-yloxy)piperidine;hydrochloride
• InChI: InChI=1S/C15H21NO.ClH/c1-2-8-14-12(5-1)6-3-9-15(14)17-13-7-4-10-16-11-13;/h3,6,9,13,16H,1-2,4-5,7-8,10-11H2;1H
• InChI Key: GUDWIICPLOQQOW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2OC3CCCNC3.Cl
• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.79 g/mol

Description

“3-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)piperidine hydrochloride” is a chemical compound with the CAS Number: 1185301-43-2. It has a molecular weight of 267.8. The IUPAC name for this compound is this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the searched resources. The compound has a molecular weight of 267.8.

Scientific Research Applications

3-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)piperidine hydrochloride has been widely used in a variety of scientific research applications. It has been used in the study of enzyme kinetics, structure-activity relationships, and drug metabolism. It has also been used for the study of drug-receptor interactions, drug pharmacokinetics, and drug toxicity. Furthermore, this compound has been used in the study of pharmacology, biochemistry, and molecular biology.

Mechanism of Action

3-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)piperidine hydrochloride is believed to act as an agonist of the 5-HT1A receptor, which is a serotonin receptor. It is believed to bind to the receptor and activate it, leading to the release of neurotransmitters such as serotonin and dopamine. It is also believed to modulate the activity of other neurotransmitters such as norepinephrine and glutamate.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have an antidepressant effect and to increase the levels of serotonin and dopamine in the brain. It has also been shown to reduce anxiety, improve mood, and reduce stress. Furthermore, this compound has been shown to have neuroprotective effects, as well as anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

3-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)piperidine hydrochloride has several advantages for use in laboratory experiments. It is a highly versatile compound, with a wide range of applications in scientific research. Furthermore, it is relatively easy to synthesize and can be stored for long periods of time without degradation. However, this compound has some limitations for use in laboratory experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, it is not very stable in the presence of light or heat.

Future Directions

There are a number of potential future directions for 3-(5,6,7,8-Tetrahydro-1-naphthalenyloxy)piperidine hydrochloride. One potential direction is the development of new synthesis methods for the compound, which could make it more readily available for use in laboratory experiments. Additionally, further research could be conducted on the biochemical and physiological effects of this compound, as well as its mechanism of action. Finally, further research could be conducted on the potential therapeutic applications of this compound, such as its use as an antidepressant or anti-anxiety medication.

Safety and Hazards

The compound is labeled as an irritant. For more detailed safety and hazard information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.